Cas no 1250230-10-4 (3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide)

• Product Name: 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide
• CAS No: 1250230-10-4
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• MDL: MFCD16669687
• CID: 5242497
• PubChem ID: 62096098
• Update Time: 2025-10-28

3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(4-fluorophenyl)methyl]-N-methylpropanamide
• Benzenepropanamide, α-(aminomethyl)-4-fluoro-N-methyl-
• 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide

• MDL： MFCD16669687
• Inchi： 1S/C11H15FN2O/c1-14-11(15)9(7-13)6-8-2-4-10(12)5-3-8/h2-5,9H,6-7,13H2,1H3,(H,14,15)
• InChI Key： CUZPVSNVCUBMEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(NC)=O)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide

Introduction to 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide (CAS No. 1250230-10-4)

3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1250230-10-4, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both amide and fluorinated aromatic groups in its molecular framework suggests a high degree of chemical functionality, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The compound's structure consists of a central amide bond, flanked by an amino group at one end and a substituted benzyl group at the other. The benzyl group is further modified with a 4-fluorophenyl moiety, which introduces a fluorine atom into the aromatic ring. This substitution pattern is particularly noteworthy as fluorine atoms are frequently incorporated into pharmaceutical molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. The N-methylpropanamide portion of the molecule adds another layer of complexity, contributing to its unique chemical properties and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated amides as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Studies have shown that the introduction of fluorine atoms can significantly alter the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to degradation. The compound 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide exemplifies this trend, as its structural design incorporates multiple fluorinated and amide functionalities that could potentially enhance its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Researchers have been exploring its utility in several therapeutic areas, including oncology, neurology, and inflammation-related disorders. For instance, studies have indicated that amide-based compounds can interact with proteases and kinases, which are often dysregulated in cancer cells. The presence of a fluorinated aromatic group may further enhance these interactions by improving binding affinity and selectivity.

The pharmacological profile of 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide is further supported by computational modeling studies. These studies have suggested that the compound can adopt multiple conformations that are favorable for binding to biological targets. The amide bond, in particular, has been shown to be crucial for stabilizing interactions with proteins through hydrogen bonding networks. Additionally, the fluorine atom in the 4-fluorophenyl group may participate in halogen bonding with complementary sites on the target protein, further enhancing binding specificity.

In vitro experiments have provided preliminary evidence for the biological activity of this compound. Initial screening assays have revealed that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, preliminary data suggest that it may inhibit the activity of matrix metalloproteinases (MMPs), which are known to play a role in tumor invasion and metastasis. Similarly, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in inflammation and pain signaling.

The synthesis of 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct its molecular framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in assembling the various functional groups present in the molecule. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate the growing sophistication of modern organic chemistry techniques.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological systems at a molecular level. The use of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in elucidating the structure-activity relationships (SAR) of this compound. NMR studies have provided detailed insights into its conformational preferences in solution, while mass spectrometry has confirmed its molecular weight and fragmentation patterns consistent with its proposed structure.

As research continues to evolve, new applications for 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide are likely to emerge. Advances in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. Additionally, collaborations between academic researchers and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications.

In conclusion, 3-amino-2-(4-fluorophenyl)methyl-N-methylpropanamide (CAS No. 1250230-10-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable candidate for further investigation. As our understanding of drug design principles continues to advance, compounds like this one will play an increasingly important role in addressing unmet medical needs.